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Compound of Interest

Compound Name: Tridecyl acrylate

Cat. No.: B1594421 Get Quote

This guide provides comprehensive safety and handling information for tridecyl acrylate (CAS

No. 3076-04-8), tailored for researchers, scientists, and professionals in drug development.

Adherence to these guidelines is crucial for minimizing risks and ensuring a safe laboratory

environment.

Chemical and Physical Properties
Tridecyl acrylate is a clear liquid and a member of the acrylate esters family.[1] It is utilized as

a monomer in the synthesis of various polymers and copolymers, contributing to the

development of adhesives, coatings, and resins.[1]

Property Value Reference

CAS Number 3076-04-8

Molecular Formula C16H30O2

Molecular Weight 254.41 g/mol

Appearance Clear liquid [2]

Boiling Point 150°C @ 10mm Hg [1]

Flash Point 118°C [1]

Density 0.881 g/cm³ [1]
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Hazard Identification and Classification
Tridecyl acrylate is classified as a hazardous substance. The following table summarizes its

GHS classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Skin Sensitization 1B
H317: May cause an allergic

skin reaction

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Sources:[2][3][4][5]

Signal Word:Warning[4] or Danger[2][5]

Toxicological Data
The toxicity of acrylates generally decreases with increasing molecular weight.[2] However,

tridecyl acrylate still presents notable toxicological concerns.
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Test Type Species
Route of
Exposure

Dose/Durati
on

Result Reference

LD50 (Lethal

Dose, 50%)
Rat Oral 44700 uL/kg

Details of

toxic effects

not reported

other than

lethal dose

value.

Eye Irritation Rabbit External 24 hours

Rated 2 on a

scale of 1 to

10 (10 being

the most

severe).

[2][6]

Experimental Protocols
While specific, detailed experimental protocols for the toxicological data cited are not publicly

available, the following diagrams illustrate generalized workflows for key laboratory procedures

involving hazardous chemicals like tridecyl acrylate.
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A generalized workflow for handling hazardous chemicals in a laboratory setting.
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A logical flowchart for hazard identification and mitigation.
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Safe Handling and Storage
Handling:

Avoid contact with skin and eyes.[3]

Use in a well-ventilated area, preferably within a chemical fume hood.[4][7]

Do not breathe vapors or mists.[4]

Take precautionary measures against static discharge.

Wash hands thoroughly after handling and before breaks.[3][4]

Contaminated work clothing should not be allowed out of the workplace.[4]

Storage:

Keep container tightly closed in a dry, cool, and well-ventilated place.[4]

Store away from direct sunlight, heat, and sources of ignition.[4]

The effectiveness of phenolic inhibitors is dependent on the presence of oxygen; therefore,

monomers must be stored under air rather than an inert atmosphere.[2]

Store separately from strong oxidizing agents, strong reducing agents, free radical

generators, and peroxides.[4]

Personal Protective Equipment (PPE)
A crucial aspect of safety is the consistent and correct use of PPE.
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PPE Type Specifications Reference

Eye/Face Protection

Safety glasses with side-

shields or chemical splash

goggles. A face shield may be

necessary for larger quantities.

[3][4][7]

Skin Protection

Handle with impervious gloves

(e.g., nitrile). Gloves must be

inspected prior to use and

disposed of properly. A

complete suit protecting

against chemicals may be

required depending on the

scale of work.

[2][3][4]

Respiratory Protection

For nuisance exposures, use a

type P95 (US) or type P1 (EU

EN 143) particle respirator. If

ventilation is insufficient, a

NIOSH-approved respirator

may be required.

[3][7]

First-Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First-Aid Procedure Reference

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration. Consult a

physician.

[3][4]

Skin Contact

Take off immediately all

contaminated clothing. Wash

off with soap and plenty of

water. Consult a physician.

[3][4]

Eye Contact

Rinse cautiously with water for

at least 15 minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Consult a physician.

[3][4]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[3][4]

Accidental Release and Fire-Fighting Measures
Accidental Release:

Use personal protective equipment.[3]

Ensure adequate ventilation.[3]

Evacuate personnel to safe areas.[3]

Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[3][4]

Contain and collect spillage with inert absorbent material and place it into suitable, closed

containers for disposal.[4]
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Fire-Fighting:

Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3][4]

Specific hazards: The substance is combustible. Vapors are heavier than air and may spread

along floors. Polymerization is exothermic and can lead to an uncontrolled reaction.[4]

Protective equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3][4]

Disposal Considerations
Dispose of unused monomer and contaminated materials as hazardous waste through an

approved waste disposal program.[4][7]

Do not pour down the drain.[7]

Leave chemicals in their original containers and do not mix with other waste.

Handle uncleaned containers as you would the product itself.

This guide is intended to provide a comprehensive overview of the safety and handling

precautions for tridecyl acrylate. Always consult the most recent Safety Data Sheet (SDS)

from your supplier and adhere to your institution's specific safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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